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Compound of Interest

Compound Name: 1,3-Diamino-2-propanol

Cat. No.: B154962

An In-depth Technical Guide to the Commercial Availability and Suppliers of 1,3-Diamino-2-
propanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,3-Diamino-2-propanol (CAS No: 616-29-5), also known as 2-Hydroxy-1,3-diaminopropane,
is a versatile chemical intermediate with significant applications in the pharmaceutical and
chemical industries. Its structure, featuring two primary amine groups and a secondary hydroxyl
group, makes it a valuable building block for the synthesis of complex molecules. In drug
development, it serves as a key raw material for several Active Pharmaceutical Ingredients
(APIs).[1] This guide provides a comprehensive overview of its commercial availability, key
suppliers, technical specifications, and relevant experimental protocols.

Commercial Availability and Suppliers

1,3-Diamino-2-propanol is readily available from a range of chemical suppliers, from large-
scale manufacturers to those specializing in laboratory and research quantities. It is offered in
various grades and purities to suit different applications.

Major Suppliers

A non-exhaustive list of prominent global suppliers includes:
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e Thermo Scientific Chemicals (Fisher Scientific): A major supplier of laboratory chemicals,
offering various quantities.[2][3][4]

e Sigma-Aldrich (Merck): Provides 1,3-Diamino-2-propanol in different purity grades for
research and development.[5][6]

o Tokyo Chemical Industry (TCI): Offers the compound with specified purity levels, suitable for
synthetic chemistry applications.[7][8]

e Borregaard: A key manufacturer of 1,3-Diamino-2-propanol (DAP) for pharmaceutical and
other markets, produced in large commercial plants.[9]

o Parchem: A worldwide supplier of specialty chemicals, including 1,3-Diamino-2-propanol.
[10]

» Apollo Scientific: A UK-based supplier providing various pack sizes for research and
manufacturing.[11]

o CarboMer Inc.: A US-based manufacturer of specialty chemicals for the life sciences, listing it
as an API intermediate.[1]

e Santa Cruz Biotechnology (SCBT): Supplies the compound as a biochemical for proteomics
research.[12]

e Spectrum Chemical: Provides the diamino alcohol for laboratory and manufacturing use.[13]

o Kemi-Works: A China-based manufacturer offering the product directly.[14]

Quantitative Data Summary

The following tables summarize the typical physical and chemical properties of commercially
available 1,3-Diamino-2-propanol. Data is aggregated from various supplier specifications.[3]
[51[15]

Table 1: Chemical Identifiers
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Identifier Value
CAS Number 616-29-5
Molecular Formula C3H10N20

Molecular Weight 90.12 g/mol [1]
IUPAC Name 1,3-diaminopropan-2-0l[3]
2-Hydroxy-1,3-diaminopropane,
Synonyms S
Diaminoisopropanol[1][11]
InChl Key UYBWIEGTWASWSR-UHFFFAOY SA-N[3]
EC Number 210-474-2[5]

Table 2: Physical and Chemical Properties

Property Value Citations
White to pale-yellow or

Appearance colorless crystals, powder, [B17113]
lump, or clear liquid

Purity 295%, 296%, 97% [3][5]

Melting Point 40-44 °C [5]

N ) ~235 °C (at atmospheric

Boiling Point [15][16]
pressure); 93-95 °C (at 3 Torr)

Solubility Highly soluble in water [1][16]

Density 1.081 g/cm3 [15]

Applications in Research and Drug Development

1,3-Diamino-2-propanol is a critical intermediate in both academic research and industrial

pharmaceutical synthesis.
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e API Synthesis: It is a documented precursor in the manufacture of several drugs, including
Amikacin, Cefadroxil, Abacavir, and Bisoprolol.[1]

e Ligand Synthesis: As a versatile bidentate diamine ligand, it is used to synthesize various
organometallic compounds, some of which are studied for cytotoxic activity.[5]

o Biochemical Probes: It serves as a precursor for synthesizing fluorogenic dsDNA binders like
BAPPA (N1,N3-bis(4-amidinophenyl)propane-1,3-diamine).[5][6]

e Dendrimer Chemistry: The molecule can be used as a branching unit in the synthesis of
peptide dendrimers.[6]

« Enzyme Inhibition: It has been identified as an indirect inhibitor of ornithine decarboxylase
(ODC), an enzyme involved in polyamine biosynthesis, which is a target for cancer therapy.
[17]

Experimental Protocols
General Manufacturing Process

The industrial synthesis of 1,3-Diamino-2-propanol predominantly involves the reaction of
epichlorohydrin with ammonia.[9][17]

Methodology:

e Reaction: Epichlorohydrin is reacted with a large molar excess (e.g., 30-50 fold) of aqueous
ammonia. The reaction is typically initiated at a controlled low temperature (e.g., 10-15 °C) to
manage the exothermicity from the opening of the oxirane ring.[18][19]

 Alkalinization: An equimolar amount of a strong base, such as sodium hydroxide (NaOH), is
added to the reaction mixture. This step facilitates the displacement of the chlorine atom by
the second amine group in an alkaline environment.[9][18]

 Purification: The crude product undergoes a series of purification steps.[9]
o Excess ammonia and water are removed via distillation.[16][18]

o The precipitated salt (e.g., sodium chloride) is removed by filtration.[19]
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o The final product is isolated and purified by vacuum distillation to achieve the desired
purity.[16][19]

Synthesis of 1,3-Diamino-2-propanol

Reactants
Epichlorohydrin Ammonia (aq, excess) NaOH (aq)
N\ / |

AN /

Process Steps

Step 1: Ring Opening
(Low Temperature, e.g., 10-15°C)

ntermediate

Step 2: Nucleophilic Substitution
(Base Addition)

Step 3: Purification
(Distillation, Filtration)

Pfoducts & Byprgjucts \

1,3-Diamino-2-propanol NaCl (precipitate) Water

Click to download full resolution via product page
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Caption: General industrial synthesis pathway for 1,3-Diamino-2-propanol.

Role as an Ornithine Decarboxylase (ODC) Inhibitor

1,3-Diamino-2-propanol acts as an indirect inhibitor of ornithine decarboxylase (ODC).[17]
ODC is the first and rate-limiting enzyme in the polyamine biosynthesis pathway, which
converts ornithine to putrescine. Polyamines are essential for cell growth and proliferation, and
their dysregulation is implicated in cancer.

Ornithine

\ Further
Ornithine e Synthesis > Spermidine,
@ LILISIR | Decarboxylase (ODC) Spermine

Click to download full resolution via product page

Caption: Inhibition of the polyamine synthesis pathway by 1,3-Diamino-2-propanol.

Conclusion

1,3-Diamino-2-propanol is a commercially accessible and highly valuable chemical for
professionals in drug discovery and development. Its well-established synthesis route and
availability from numerous suppliers in various grades facilitate its use from laboratory-scale
research to large-scale manufacturing. Its role as a versatile ligand, a precursor to complex
APIls, and a biochemical tool underscores its importance in modern medicinal chemistry and
chemical biology. Researchers should consult supplier-specific documentation, such as
Certificates of Analysis and Safety Data Sheets, to ensure the material meets the requirements
for their intended application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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